L-3,6-Bis(β-chloroethyl)-2,5-diketopiperazine
L-3,6-Bis(β-chloroethyl)-2,5-diketopiperazine
Brand Name:
Vulcanchem
CAS No.:
1333325-25-9
VCID:
VC0015404
InChI:
InChI=1S/C8H12Cl2N2O2/c9-3-1-5-7(13)12-6(2-4-10)8(14)11-5/h5-6H,1-4H2,(H,11,14)(H,12,13)/t5-,6-/m0/s1
SMILES:
C(CCl)C1C(=O)NC(C(=O)N1)CCCl
Molecular Formula:
C8H12Cl2N2O2
Molecular Weight:
239.1 g/mol
L-3,6-Bis(β-chloroethyl)-2,5-diketopiperazine
CAS No.: 1333325-25-9
Reference Standards
VCID: VC0015404
Molecular Formula: C8H12Cl2N2O2
Molecular Weight: 239.1 g/mol
| CAS No. | 1333325-25-9 |
|---|---|
| Product Name | L-3,6-Bis(β-chloroethyl)-2,5-diketopiperazine |
| Molecular Formula | C8H12Cl2N2O2 |
| Molecular Weight | 239.1 g/mol |
| IUPAC Name | (3S,6S)-3,6-bis(2-chloroethyl)piperazine-2,5-dione |
| Standard InChI | InChI=1S/C8H12Cl2N2O2/c9-3-1-5-7(13)12-6(2-4-10)8(14)11-5/h5-6H,1-4H2,(H,11,14)(H,12,13)/t5-,6-/m0/s1 |
| Standard InChIKey | USWJWDYDLDQLDK-WDSKDSINSA-N |
| Isomeric SMILES | C(CCl)[C@H]1C(=O)N[C@H](C(=O)N1)CCCl |
| SMILES | C(CCl)C1C(=O)NC(C(=O)N1)CCCl |
| Canonical SMILES | C(CCl)C1C(=O)NC(C(=O)N1)CCCl |
| Synonyms | (S,S)-3,6-Bis(2-chloroethyl)-2,5-piperazinedione; |
| PubChem Compound | 818527 |
| Last Modified | Nov 11 2021 |
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